Proton and deuteron magnetic resonance studies of aqueous polysaccharides
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29700001214
Abstract
Proton and deuteron magnetic resonance measurements of the sol to gel transition in agarose and carrageenans show that distinct changes in polysaccharide conformation occur with agarose, whereas most water molecules remain in a highly mobile state; the results are compatible with a coil to double-helix model suggested from other evidence.
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